Cas no 1638504-66-1 (HIV-1 integrase inhibitor 4)

• Product Name: HIV-1 integrase inhibitor 4
• CAS No: 1638504-66-1
• MF: C₂₄H₂₀F₂N₄O₅S
• MW: 514.501211166382
• CID: 4610122
• PubChem ID: 117696807
• Update Time: 2025-06-08

HIV-1 integrase inhibitor 4 Chemical and Physical Properties

Names and Identifiers

• HIV-1 integrase inhibitor 4
• AKOS040733384
• Q27467655
• HY-108820
• 1638504-66-1
• CS-0031115
• 4-amino-6-[2-(benzenesulfonyl)ethyl]-N-[(2,4-difluorophenyl)methyl]-1-hydroxy-2-oxo-1,8-naphthyridine-3-carboxamide
• 4-Azanyl-N-[[2,4-Bis(Fluoranyl)phenyl]methyl]-1-Oxidanyl-2-Oxidanylidene-6-[2-(Phenylsulfonyl)ethyl]-1,8-Naphthyridine-3-Carboxamide
• DA-74195
• SCHEMBL16236090

• Inchi： 1S/C24H20F2N4O5S/c25-16-7-6-15(19(26)11-16)13-29-23(31)20-21(27)18-10-14(12-28-22(18)30(33)24(20)32)8-9-36(34,35)17-4-2-1-3-5-17/h1-7,10-12,33H,8-9,13,27H2,(H,29,31)
• InChI Key： GNATXMRYUGEZME-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CCC1=CN=C2C(C(=C(C(NCC3C=CC(=CC=3F)F)=O)C(N2O)=O)N)=C1)(=O)=O

Computed Properties

• Exact Mass: 514.11224725g/mol
• Monoisotopic Mass: 514.11224725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 966
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 151Ų

HIV-1 integrase inhibitor 4 Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on HIV-1 integrase inhibitor 4

Comprehensive Overview of HIV-1 Integrase Inhibitor 4 (CAS No. 1638504-66-1): Mechanism, Applications, and Research Insights

The HIV-1 integrase inhibitor 4 (CAS No. 1638504-66-1) represents a critical class of antiretroviral agents targeting the HIV-1 integrase enzyme, a pivotal component in the viral replication cycle. As the global focus on HIV treatment and drug resistance intensifies, this compound has garnered significant attention for its potential to address unmet medical needs. Researchers and clinicians alike are exploring its mechanism of action, synergistic effects with other antiretrovirals, and its role in long-term viral suppression.

Structurally, HIV-1 integrase inhibitor 4 belongs to the family of small-molecule inhibitors designed to disrupt the integration of viral DNA into the host genome. Unlike earlier generations of integrase inhibitors, this compound exhibits enhanced binding affinity and selectivity, reducing off-target effects. Its pharmacokinetic profile, including oral bioavailability and metabolic stability, has been optimized to improve patient adherence—a key challenge in chronic HIV management.

Recent studies highlight the compound's efficacy against drug-resistant HIV strains, a growing concern in regions with high antiretroviral therapy (ART) exposure. Data from in vitro assays demonstrate its ability to suppress viral load even in the presence of mutations like Q148H and N155H, which confer resistance to first-line integrase inhibitors. This positions CAS 1638504-66-1 as a promising candidate for salvage therapy in treatment-experienced patients.

The development of HIV-1 integrase inhibitor 4 aligns with current trends in precision medicine and personalized HIV care. With advancements in genomic sequencing, researchers can now identify patient-specific viral variants and tailor regimens incorporating this inhibitor. Additionally, its potential for combination therapy with broadly neutralizing antibodies (bNAbs) is under investigation, reflecting the shift toward multi-targeted HIV eradication strategies.

From a drug discovery perspective, the synthesis of CAS 1638504-66-1 involves innovative scaffold-hopping techniques to overcome patent limitations of existing drugs. Its structure-activity relationship (SAR) has been meticulously mapped, revealing critical pharmacophores responsible for potency. These insights are driving the design of next-generation inhibitors with improved blood-brain barrier penetration—an area of interest for addressing HIV-associated neurocognitive disorders (HAND).

Ongoing clinical trials are evaluating the safety profile of HIV-1 integrase inhibitor 4, particularly its drug-drug interaction potential with common CYP3A4 substrates. Early-phase results suggest a favorable therapeutic index, though monitoring for adverse effects like weight gain and lipid abnormalities remains essential—a lesson learned from earlier integrase inhibitors such as dolutegravir.

Beyond therapeutics, CAS 1638504-66-1 serves as a valuable research tool for studying viral integration dynamics. Its fluorescent derivatives enable real-time visualization of pre-integration complexes in cellular models, advancing our understanding of HIV latency—the primary barrier to a cure. This dual utility underscores its importance in both applied and basic HIV research.

As the pharmaceutical industry prioritizes long-acting injectables, formulations of HIV-1 integrase inhibitor 4 with nanoparticle carriers are being explored to achieve sustained drug release. Such innovations could revolutionize HIV prevention through pre-exposure prophylaxis (PrEP), addressing compliance challenges in high-risk populations.

In conclusion, HIV-1 integrase inhibitor 4 (CAS No. 1638504-66-1) embodies the convergence of medicinal chemistry, virology, and patient-centered care. Its development reflects the evolving landscape of HIV therapeutics, where resilience to resistance, tolerability, and novel delivery systems are paramount. Future research will likely explore its role in functional cure strategies and HIV remission protocols, solidifying its place in the global HIV response.